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aminocyclopentanecarboxylic acid

Cat. No.: B1336901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The incorporation of conformationally constrained amino acids into peptides is a powerful

strategy in medicinal chemistry and materials science to enforce specific secondary structures

and enhance biological activity and stability. Among these, trans-2-

aminocyclopentanecarboxylic acid (trans-ACPC) has emerged as a potent inducer of well-

defined helical and extended conformations. This technical guide provides an in-depth

overview of the structural characterization of peptides containing trans-ACPC, detailing the key

experimental methodologies and summarizing the critical quantitative findings that define their

unique structural landscape.

Core Concepts: The Conformational Propensities of
trans-ACPC
Oligomers composed of (R,R)-trans-ACPC have been shown to adopt a novel and stable

helical secondary structure known as the "12-helix".[1][2] This conformation is characterized by

a series of interconnected 12-membered ring hydrogen bonds.[1][2] Each hydrogen bond is

formed between a carbonyl oxygen and an amide proton located three residues toward the C-

terminus.[2] The formation of this 12-helix is a cooperative process, meaning its stability

increases with the length of the oligomer.[1][2]
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Furthermore, the stereochemistry of the trans-ACPC residues plays a crucial role in

determining the resulting secondary structure. Heterochiral oligomers, which have alternating

backbone configurations of trans-ACPC enantiomers, tend to form polar-strand secondary

structures in solution.[3][4][5] These strands can then self-assemble into nanostructured fibrils,

highlighting the potential of these peptides in biomaterials development.[3][4][5]

Experimental Characterization: A Multi-faceted
Approach
The structural elucidation of trans-ACPC-containing peptides relies on a combination of high-

resolution analytical techniques, primarily X-ray crystallography, Nuclear Magnetic Resonance

(NMR) spectroscopy, and Circular Dichroism (CD) spectroscopy.

Workflow for Structural Characterization
The general workflow for characterizing the structure of a novel peptide containing trans-ACPC

is outlined below.
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Experimental Workflow for Structural Characterization of trans-ACPC Peptides
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Hypothetical Signaling Pathway Modulation by a trans-ACPC Peptide Antagonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1336901?utm_src=pdf-custom-synthesis
https://bif.wisc.edu/wp-content/uploads/sites/389/2017/11/Apella1999a.pdf
https://figshare.com/collections/Synthesis_and_Structural_Characterization_of_Helix-Forming_-Peptides_i_trans_i_-2-Aminocyclopentanecarboxylic_Acid_Oligomers/3377253
https://pubmed.ncbi.nlm.nih.gov/17031967/
https://pubmed.ncbi.nlm.nih.gov/17031967/
https://pubs.acs.org/doi/abs/10.1021/ja063890c
https://www.researchgate.net/publication/6763204_Effects_of_the_Alternating_Backbone_Configuration_on_the_Secondary_Structure_and_Self-Assembly_of_-Peptides
https://www.benchchem.com/product/b1336901#structural-characterization-of-peptides-containing-trans-acpc
https://www.benchchem.com/product/b1336901#structural-characterization-of-peptides-containing-trans-acpc
https://www.benchchem.com/product/b1336901#structural-characterization-of-peptides-containing-trans-acpc
https://www.benchchem.com/product/b1336901#structural-characterization-of-peptides-containing-trans-acpc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1336901?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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